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The performance, longevity, and safety of lithium-ion batteries (LIBS) are intrinsically linked to
the formation and stability of a nanoscale passivation layer on the anode surface known as the
Solid Electrolyte Interphase (SEI).[1][2] This layer is formed during the initial charging cycles
through the reductive decomposition of electrolyte components.[1][3] An ideal SEI should be
electronically insulating to prevent further electrolyte decomposition but ionically conductive to
allow the passage of Li* ions.[3] The composition and morphology of the SEI are paramount,
and tailoring these properties through the use of electrolyte additives is a cornerstone of
modern battery design.[3]

1,3-Propane Sultone (PS) has been widely adopted as a highly effective SEI-forming additive.
[4] Itis electrochemically reduced at a potential higher than that of common carbonate solvents
like ethylene carbonate (EC), allowing it to preferentially decompose and form a stable,
compact SEI.[3][5] This PS-derived SEI is known to suppress gas generation, improve thermal
stability, and ultimately extend the cycle life of the battery.[3][6]

Probing the Mechanism: The Rationale for Isotopic
Labeling with D6-Propane Sultone
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While the benefits of PS are well-documented, precisely understanding the molecular fate of
the additive and its spatial distribution within the SEI remains a significant analytical challenge.
To overcome this, isotopic labeling provides a powerful method for tracing reaction pathways
and identifying the origin of decomposition products.[7] By replacing the six hydrogen atoms on
the propane backbone of the sultone with deuterium (D), we create D6-Propane Sultone (D6-
PS).

This isotopic substitution is chemically benign and does not alter the fundamental
electrochemical reaction pathways. However, it provides a unique analytical "tag" that can be
unambiguously detected by specific advanced characterization techniques. The significant
difference in neutron scattering length between deuterium (6.67 fm) and hydrogen (-3.74 fm)
makes D6-PS an ideal candidate for in-situ and operandoNeutron Reflectometry (NR) studies,
allowing for the precise determination of the location and thickness of sultone-derived species
within the SEI as it forms.[8][9]

The Reductive Decomposition Pathway of Propane
Sultone

The accepted mechanism for SEI formation by PS involves its electrochemical reduction at the
anode surface. This process is initiated by electron transfer from the anode to the PS molecule,
leading to the formation of a radical anion. This intermediate is unstable and undergoes a ring-
opening reaction, primarily through the cleavage of the S—O bond, which is the most
thermodynamically favorable pathway.[3][10] This initial step is critical as it occurs before the
bulk electrolyte begins to decompose.

The resulting radical species can then undergo further reactions, including dimerization and
reaction with lithium ions, to form the stable, inorganic, and organic components of the SEI.[10]
Key species identified via spectroscopic methods include lithium alkyl sulfonates (R-OSOzLli)
and lithium sulfite (Li=S0Os).[10]
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Fig 1. Proposed reductive decomposition pathway of D6-Propane Sultone.

Experimental Applications and Protocols

A comprehensive investigation into the role of D6-PS requires a multi-faceted approach,
combining electrochemical analysis with advanced spectroscopic and scattering techniques.

Workflow for D6-PS Mechanistic Study
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Fig 2. Experimental workflow for investigating D6-PS.
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Protocol 1: Electrochemical Cell Assembly and
Formation

This protocol details the assembly of standard CR2032 coin cells for electrochemical testing.

» Electrolyte Preparation: Inside an argon-filled glovebox (<1 ppm Hz20, O2), prepare the
electrolytes.

o Baseline Electrolyte: 1.0 M LiPFs in Ethylene Carbonate (EC) / Dimethyl Carbonate (DMC)
(1:1 wt.).

o Test Electrolyte: Add 2 wt.% D6-Propane Sultone to the baseline electrolyte. Let the
mixture stir for at least 4 hours to ensure homogeneity.

» Electrode and Separator Preparation: Dry graphite anodes, LINiIMNnCoO2z (NMC) cathodes,
and Celgard separators under vacuum at appropriate temperatures (e.g., 120°C for
electrodes, 60°C for separator) for 12 hours inside the glovebox antechamber.

e Coin Cell Assembly (CR2032):
o Place the negative casing (anode can) on a polypropylene surface.
o Place the graphite anode in the center of the can.
o Dispense ~20 uL of the designated electrolyte onto the anode surface.
o Place a separator on top of the wetted anode.
o Dispense another ~20 pL of electrolyte onto the separator.
o Position the NMC cathode over the separator.
o Add a stainless-steel spacer and a spring.
o Carefully place the positive casing (cathode cap) on top.

o Transfer the assembly to a coin cell crimper and apply consistent pressure to seal the cell.

© 2026 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13848159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o Formation Cycling: Let the assembled cells rest for at least 12 hours. Perform the initial
formation cycles using a battery cycler at 25°C.

o Cycle 1: Charge at a C/20 rate to 4.2 V (Constant Current), then hold at 4.2 V until the
current drops to C/50 (Constant Voltage). Discharge at C/20 to 3.0 V.

o Cycle 2: Charge at a C/10 rate to 4.2 V (CC/CV). Discharge at C/10 to 3.0 V.

Protocol 2: Electrochemical Impedance Spectroscopy
(EIS)

EIS is a non-destructive technique used to probe the impedance characteristics of the SEI.[11]
[12]

 Instrumentation: Use a potentiostat with a frequency response analyzer module.
e Procedure:

Perform EIS measurements after the formation cycles and after the completion of long-

o

term cycling.

Set the cell to a fully discharged state (3.0 V) or 50% state of charge. Let it rest for at least
2 hours to stabilize.

o

o

Apply a small AC voltage perturbation (e.g., 10 mV).

Sweep the frequency from a high value (e.g., 100 kHz) to a low value (e.g., 10 mHz).

o

o Data Analysis: Fit the resulting Nyquist plot to an appropriate equivalent circuit model to
extract the SEI resistance (R_SEI) and charge transfer resistance (R_ct).

Protocol 3: Post-Mortem Surface Analysis (XPS & FTIR)

This protocol describes the preparation and analysis of electrodes after cycling to determine
the chemical composition of the SEI.

o Cell Disassembly: Carefully disassemble the coin cells inside an argon-filled glovebox.
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» Electrode Harvesting and Rinsing:
o Gently retrieve the graphite anode.

o To remove residual electrolyte salt, immerse the electrode in a vial containing anhydrous
DMC for ~30 seconds.[13]

o Remove and gently dry the electrode with a lint-free wipe or under a gentle stream of
argon.

o Sample Transfer: Mount the dried anode onto an XPS sample holder within the glovebox and
load it into a vacuum-sealed transfer vessel to prevent air exposure during transport to the
spectrometer.[14]

e XPS Analysis:

[¢]

Use a monochromatic Al Ka X-ray source.

o Acquire a survey spectrum and high-resolution spectra for C 1s, O 1s, Li 1s, F 1s, P 2p,
and importantly, S 2p.

o Calibrate the binding energy scale by setting the adventitious C-C/C-H peak in the C 1s
spectrum to 284.8 eV.

o Analyze the S 2p spectrum to identify sulfite (Li=SOs, ~167 eV) and sulfonate (R-SOsLi,
~169 eV) species originating from the PS decomposition.

e FTIR-ATR Analysis:
o Press the rinsed and dried anode firmly against the ATR crystal (e.g., Ge or Diamond).
o Acquire spectra in the 4000-600 cm~! range.

o Look for characteristic S=0O and S-O stretching vibrations corresponding to the
decomposition products of propane sultone.

Expected Results and Data Interpretation
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By employing D6-propane sultone in conjunction with this suite of protocols, researchers can
gain unprecedented insight into the SEI formation process.

Baseline Electrolyte + 2%

Parameter Analysis Technique
Electrolyte D6-PS (Expected)
First Cycle Coulombic Electrochemical
o ~80-85% >90% ,
Efficiency Cycling

SEI Resistance
Lower and more

(R_SEI) after Higher EIS
) stable
Formation
Capacity Retention Electrochemical
~75% >85% )
(after 200 cycles) Cycling

. ) Thinner, denser, more
Thicker, less uniform. _ o
uniform. Rich in S-

Primarily EC o )
_ N containing species
SEI Thickness / decomposition ] Neutron
N (sulfonates, sulfites).
Composition products (e.qg., ] ] Reflectometry, XPS
) Deuterium signal
Li2COs, i
] localized at the
(CH20CO:2Li)2). ]
anode-SEl interface.
_ Higher (Ethylene from o In-situ Mass
Gas Generation ) Significantly Lower
EC reduction) Spectrometry

The key finding from a Neutron Reflectometry experiment would be the direct observation of a
deuterium-rich layer at the anode surface, confirming that the sultone additive is the primary
component forming the initial SEI. The thickness and density of this layer can be quantified,
providing a direct measure of the additive's contribution. XPS results will corroborate this by
showing strong S 2p signals corresponding to sulfites and sulfonates, confirming the chemical
nature of the decomposition products.[15] The combined electrochemical data will link this well-
defined, sultone-derived SEI to tangible improvements in battery performance metrics.

References
e Lin, Y.-C., et al. (2020). Effect of 1,3-Propane Sultone on the Formation of Solid Electrolyte

Interphase at Li-lon Battery Anode Surface: A First-Principles Study. ACS Omega, 5(23),

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.researchgate.net/publication/341905126_Effect_of_13-Propane_Sultone_on_the_Formation_of_Solid_Electrolyte_Interphase_at_Li-Ion_Battery_Anode_Surface_A_First-Principles_Study
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13848159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

13734-13742.

Hall, D. S., et al. (2021). Revealing solid electrolyte interphase formation through interface-
sensitive Operando X-ray absorption spectroscopy.

Wang, J., et al. (2020). Robust Solid/Electrolyte Interphase (SEI) Formation on Si Anodes
Using Glyme-Based Electrolytes. Journal of The Electrochemical Society, 167(11), 110502.
von der Ecken, S., et al. (2021). The Origin of Gaseous Decomposition Products Formed
During SEI Formation Analyzed by Isotope Labeling in Lithium-lon Battery Electrolytes.
Grepow. (2021).

Edirisuriya, A. M. P. B, et al. (2012). Theoretical study of the reductive decomposition of 1,3-
propane sultone: SEI forming additive in lithium-ion batteries. RSC Advances, 2(13), 5439-
5446.

Lin, Y.-C., et al. (2020). Effect of 1,3-Propane Sultone on the Formation of Solid Electrolyte
Interphase at Li-lon Battery Anode Surface: A First-Principles Study.

Abraham, D. P., et al. (2018). Role of 1, 3-Propane Sultone and Vinylene Carbonate in Solid
Electrolyte Interface (SEI) Formation and Gas Generation. Journal of The Electrochemical
Society, 165(3), A556.

Zhang, X., et al. (2005). Prop-1-ene-1,3-sultone as SEI formation additive in propylene
carbonate-based electrolyte for lithium ion batteries. Journal of Power Sources, 147(1-2),
226-231.

Rensfelt, S. R. (2017).

Moy, M. P., et al. (2023). Nano-FTIR Spectroscopy of the Solid Electrolyte Interphase Layer
on a Thin-Film Silicon Li-lon Anode.

Boyle, D. T., et al. (2023). Electrochemical Impedance Spectroscopy Investigation of the SEI
Formed on Lithium Metal Anodes. ACS Energy Letters, 8(12), 5228-5236.

Lopez, M. I., et al. (2022). Assembling Coin Cells in Half Cell Format.

University of Rochester. (n.d.). Supporting Information: Exploring Real-World Applications of
Electrochemistry by Constructing a Rechargeable Lithium-lon Battery. Retrieved from [Link]

Theivanayagam, M. G., et al. (2021). XPS on Li Battery Related Compounds: Analysis of
Inorganic SEI Phases and a Methodology for Charge Correction. Journal of The
Electrochemical Society, 168(11), 110515.

Tan, C., et al. (2024). Electrochemical Impedance Spectroscopy-Based Characterization and
Modeling of Lithium-lon Batteries Based on Frequency Selection. World Electric Vehicle
Journal, 15(1), 13.

Aurbach, D., et al. (2000). FTIR spectra of | SEI layer formed on graphite anode after the...
Liu, Y., et al. (2024). Neutron Reflectometry of Lithium-Based Secondary Batteries.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.sas.rochester.edu/chm/undergrad/netapp/supporting-information.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13848159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Moy, M. P., et al. (2023). Nano-FTIR Spectroscopy of the Solid Electrolyte Interphase Layer
on a Thin-Film Silicon Li-lon Anode. PubMed Central.

University of Washington Clean Energy Institute. (n.d.). How to make a coin cell. Retrieved
from [Link]

Hopax Fine Chemicals. (n.d.). LIT-PS (1,3-Propane sultone). Retrieved from [Link]

Geng, Z., et al. (2023). Neutron Reflectometry Study of Solid Electrolyte Interphase
Formation in Highly Concentrated Electrolytes.

Kratos Analytical. (n.d.). XPS analysis of solid-electrolyte interphase layer formed on a
lithium-ion battery negative electrode. Retrieved from [Link]

Boyle, D. T., et al. (2023). Electrochemical Impedance Spectroscopy Investigation of the SEI
Formed on Lithium Metal Anodes. PubMed Central.

Self, J., et al. (2019). A Guide to Full Coin Cell Making for Academic Researchers. Journal of
Visualized Experiments, (143), e58958.

Finegan, D. P., et al. (2021). Operando Measurements of Electrolyte Li-lon Concentration
During Fast Charging with FTIR/ATR. Journal of The Electrochemical Society, 168(9),
090518.

Rughoobur, G., et al. (2024). Extracting and Interpreting Electrochemical Impedance Spectra
(EIS) from Physics-Based Models of Lithium-lon Batteries. Journal of The Electrochemical
Society, 171(5), 050535.

Petibon, R., et al. (2016). The role of prop-1-ene-1,3-sultone as an additive in lithium-ion
cells. Journal of The Electrochemical Society, 163(6), A1145.

Yvenat, M.-E., et al. (2023). Study of the influence of the formation protocol on the SEI layer
formed at the graphite electrode surface of a non-aqueous potassium-ion hybrid
supercapacitor (KIC) through STEM and XPS analyses. RSC Advances, 13(34), 23992-
24001.

Oak Ridge National Laboratory. (2023). Neutrons look inside working solid-state battery to
discover its key to success. Retrieved from [Link]

Eldesoky, A., et al. (2017). Characterisation of batteries by electrochemical impedance
spectroscopy. Johnson Matthey Technology Review, 61(3), 173-180.

TOB New Energy. (n.d.). Coin Cell Battery Assembly Method and Precautions. Retrieved
from [Link]

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.cei.washington.edu/education/science-of-solar-materials/how-to-make-a-coin-cell/
https://www.hopaxfc.com/en/product/LIT-PS-Propane-Sultone-CAS-1120-71-4
https://www.kratos.com/application-areas/battery-research/sei-layer-analysis
https://www.ornl.gov/news/neutrons-look-inside-working-solid-state-battery-discover-its-key-success
https://www.tob-newenergy.com/info/coin-cell-battery-assembly-method-and-precautions-79565561.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13848159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Kim, J., et al. (2022). ATR-FTIR spectral comparison for the SEI composition of i) pristine
and...

Eriksson, M., et al. (2024). An XPS Study of Electrolytes for Li-lon Batteries in Full Cell
LNMO vs Si/Graphite. Journal of The Electrochemical Society, 171(6), 060515.

Nanda, J., et al. (2024). Advanced Characterization of Solid-State Battery Materials Using
Neutron Scattering Techniques.

Wang, C., et al. (2022). Applications of In Situ Neutron-Based Techniques in Solid-State
Lithium Batteries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. youtube.com [youtube.com]
2. ossila.com [ossila.com]

3. Effect of 1,3-Propane Sultone on the Formation of Solid Electrolyte Interphase at Li-lon
Battery Anode Surface: A First-Principles Study - PMC [pmc.ncbi.nlm.nih.gov]

4. LIT-PS (1,3-Propane sultone) | CAS 1120-71-4 - Products - Hopax Fine Chemicals
[hopaxfc.com]

researchgate.net [researchgate.net]
nbinno.com [nbinno.com]
researchgate.net [researchgate.net]

researchgate.net [researchgate.net]

© © N o O

Neutrons look inside working solid-state battery to discover its key to success [ornl.gov]

10. Theoretical study of the reductive decomposition of 1,3-propane sultone: SEI forming
additive in lithium-ion batteries - RSC Advances (RSC Publishing) [pubs.rsc.org]

11. pubs.acs.org [pubs.acs.org]

12. Electrochemical Impedance Spectroscopy Investigation of the SEI Formed on Lithium
Metal Anodes - PMC [pmc.ncbi.nlm.nih.gov]

13. pubs.rsc.org [pubs.rsc.org]

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b13848159?utm_src=pdf-custom-synthesis#bc-rfq
https://www.youtube.com/watch?v=Yv-4Gbvbv6A
https://www.ossila.com/pages/solid-electrolyte-interphase
https://pmc.ncbi.nlm.nih.gov/articles/PMC7301366/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7301366/
https://www.hopaxfc.com/en/product/lit-ps
https://www.hopaxfc.com/en/product/lit-ps
https://www.researchgate.net/publication/257580436_Prop-1-ene-13-sultone_as_SEI_formation_additive_in_propylene_carbonate-based_electrolyte_for_lithium_ion_batteries
https://www.nbinno.com/other-electronic-chemicals/1-3-propane-sultone-enhancing-lithium-ion-battery-performance-and-organic-synthesis-bj
https://www.researchgate.net/publication/353834368_The_Origin_of_Gaseous_Decomposition_Products_Formed_During_SEI_Formation_Analyzed_by_Isotope_Labeling_in_Lithium-Ion_Battery_Electrolytes
https://www.researchgate.net/publication/387414308_Neutron_Reflectometry_of_Lithium-Based_Secondary_Batteries
https://www.ornl.gov/news/neutrons-look-inside-working-solid-state-battery-discover-its-key-success
https://pubs.rsc.org/en/content/articlelanding/2012/ra/c2ra20200j
https://pubs.rsc.org/en/content/articlelanding/2012/ra/c2ra20200j
https://pubs.acs.org/doi/full/10.1021/acselectrochem.5c00388
https://pmc.ncbi.nlm.nih.gov/articles/PMC12766685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12766685/
https://pubs.rsc.org/en/content/articlepdf/2023/se/d3se00594a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13848159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 14. pubs.acs.org [pubs.acs.org]
e 15. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [Introduction: The Critical Role of the Solid Electrolyte
Interphase (SEI)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b13848159/docs#introduction-the-critical-role-of-the-
solid-electrolyte-interphase-sei]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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